Cas no 14580-47-3 (Phenothiazinyl)

Phenothiazinyl structure

Product Name:Phenothiazinyl

CAS No:14580-47-3

Molecular Formula:C₁₂H₈NS

Molecular Weight:199.27156

CID:96577

Phenothiazinyl Properties

Names and Identifiers

- Phenothiazinyl
- InChIKey： WJFKNYWRSNBZNX-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H9NS/c1-3-7-11-9(5-1)13-10-6-2-4-8-12(10)14-11/h1-8,13H
- SMILES： C1C=CC2SC3=CC=CC=C3NC=2C=1

Computed Properties

Exact Mass: 199.04567

Experimental Properties

PSA: 12.03

Phenothiazinyl Related Literature

1. A phenothiazine/dimesitylborane hybrid material as a bipolar transport host of red phosphor

Yu-Jen Cheng,Siao-Yin Yu,Song-Cheng Lin,Jiann T. Lin,Li-Yin Chen,Dai-Sin Hsiu,Yuh Sheng Wen,Mandy M. Lee,Shih-Sheng Sun J. Mater. Chem. C 2016 4 9499
2. Phenothiazine-based dyes for efficient dye-sensitized solar cells

Zu-Sheng Huang,Herbert Meier,Derong Cao J. Mater. Chem. C 2016 4 2404
3. Thienylphenothiazine integrated pyrenes: an account on the influence of substitution patterns on their optical and electroluminescence properties

Rajendra Kumar Konidena,K. R. Justin Thomas,Meenu Singh,Jwo-Huei Jou J. Mater. Chem. C 2016 4 4246
4. Organic dyes containing oligo-phenothiazine for dye-sensitized solar cells

Yuan Jay Chang,Po-Ting Chou,Yan-Zuo Lin,Motonori Watanabe,Chih-Jen Yang,Tsung-Mei Chin,Tahsin J. Chow J. Mater. Chem. 2012 22 21704
5. Synthesis and electronic properties of 3,7-dianilino substituted N-hexyl phenothiazines

Iani S. Pere?eanu,Thomas J. J. Müller Org. Biomol. Chem. 2013 11 5127
6. Phenothiazine and phenoxazine sensitizers for dye-sensitized solar cells – an investigative review of two complete dye classes

Audun Formo Buene,David Moe Almenningen J. Mater. Chem. C 2021 9 11974
7. Phenothiazine-based bipolar green-emitters containing benzimidazole units: synthesis, photophysical and electroluminescence properties

Govardhana Babu Bodedla,K. R. Justin Thomas,Sandeep Kumar,Jwo-Huei Jou,Chieh-Ju Li RSC Adv. 2015 5 87416
8. Recent advances in the development of phenothiazine and its fluorescent derivatives for optoelectronic applications

Faizal Khan,Rajneesh Misra J. Mater. Chem. C 2023 11 2786
9. Tuning the coordination properties of phenothiazine by regioselective introduction of diphenylphosphanyl groups

I. H. Filip,E. Gál,I. Lupan,M. Perde-Schrepler,P. L?nnecke,M. Surducan,L. I. G?in?,E. Hey-Hawkins,L. Silaghi-Dumitrescu Dalton Trans. 2015 44 615
10. Phenothiazine dioxide based high triplet energy host materials for blue phosphorescent organic light-emitting diodes

In Ho Lee,Jun Yeob Lee RSC Adv. 2015 5 97903

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